Cas no 98359-77-4 (Benzenesulfonyl chloride, 2,4,6-trinitro-)

Benzenesulfonyl chloride, 2,4,6-trinitro- structure
98359-77-4 structure
Product Name:Benzenesulfonyl chloride, 2,4,6-trinitro-
CAS No:98359-77-4
MF:C6H2ClN3O8S
MW:311.613379001617
CID:2820743
Update Time:2023-08-07

Benzenesulfonyl chloride, 2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 2,4,6-trinitro-
    • 2,4,6-Trinitrobenzene-1-sulfonyl chloride
    • Inchi: 1S/C6H2ClN3O8S/c7-19(17,18)6-4(9(13)14)1-3(8(11)12)2-5(6)10(15)16/h1-2H
    • InChI Key: QYVRLISBQOBDQB-UHFFFAOYSA-N
    • SMILES: ClS(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 475
  • XLogP3: 1.4
  • Topological Polar Surface Area: 180
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